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Compound of Interest

Compound Name: Ac-Lys(Ac)-AMC
Cat. No.: B1513303
Get Quote
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Executive Summary & Hazard Context

Ac-Lys(Ac)-AMC (Acetyl-Lysine(Acetyl)-7-amino-4-methylcoumarin) is a specialized
fluorogenic substrate utilized primarily in Histone Deacetylase (HDAC) and Sirtuin assays.
While the peptide moiety is generally low-toxicity, the operational risk profile is dominated by
two factors:

¢ The Fluorophore (AMC): A known irritant (Skin/Eye/Respiratory) that must be contained.

e The Solvent Vector (DMSO): Standard protocols require solubilization in Dimethyl Sulfoxide
(DMSO). DMSO is a potent skin penetrant that can carry the dissolved substrate directly into
the circulatory system.

The Scientist’'s Perspective:
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"Safety in this context is not just about compliance; it is about data integrity. Contamination from
skin oils (proteases) ruins assays, and exposure to the substrate introduces biological variables

(enzyme inhibition) into the researcher's own physiology. Treat the substrate as a bioactive

agent."

Risk Assessment & PPE Matrix

The following matrix synthesizes barrier protection based on the state of matter and solvent

vector.

PPE Specification Table
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Operational Protocols (Step-by-Step)
Phase A: Preparation & Weighing (The Critical Step)

Objective: Prevent aerosolization of the fluffy peptide powder.

 Static Control: Ac-Lys(Ac)-AMC powder is highly electrostatic. Use an anti-static gun or
polonium strip near the balance.

o Causality: Static causes powder to "jump" from the spatula, creating invisible micro-
aerosols that are easily inhaled or contaminate the bench.

» Workspace: All weighing must occur inside a certified chemical fume hood.
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e Glove Protocol: Don double nitrile gloves. Ensure the cuff of the lab coat is tucked under the
inner glove, and the outer glove goes over the cuff.

o Validation: Check for "ballooning” (micro-tears) in gloves by trapping air and squeezing
slightly before use.

Phase B: Solubilization (The DMSO Factor)

Objective: Mitigate the solvent vector risk.
e Solvent Choice: Dissolve stock (usually 10-50 mM) in anhydrous DMSO.
e Handling Precaution: DMSO permeates standard nitrile gloves in <5 minutes.

o Rule: If a drop of DMSO/Substrate stock hits your glove, do not wipe it. Remove the glove
immediately, wash hands, and re-glove.

» Vortexing: Cap the tube tightly. Keep a thumb over the cap. Vortex in short bursts to prevent
pressure buildup and aerosol leakage.

Phase C: Waste Management & Disposal

Objective: Environmental compliance and fluorescence quenching.

Segregation: Do not mix with general agueous waste.

Container: Collect in a dedicated "Organic Solvent/Fluorescent" waste carboy (HDPE
compatible).

Labeling: Clearly mark as "Contains DMSO & Fluorogenic Peptides."

Decontamination: Wipe bench surfaces with 70% Ethanol followed by a water rinse.

o Verification: Use a handheld UV lamp (365 nm) to inspect the workspace. Any glowing
spots indicate residual AMC contamination.

Visualizing the Safety Logic
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The following diagram illustrates the decision-making workflow for handling Ac-Lys(Ac)-AMC,
emphasizing the "Stop/Go" safety checks.

Start: Ac-Lys(Ac)-AMC Handling

Check Physical State

Lyophilized Powder

Pipetting

Action: Fume Hood +
Anti-Static Measures

Solubilization

DMSO Stock Solution

Action: Double Nitrile Gloves
(Change on Splash)

i}ilution

Assay Execution
(Agqueous Buffer)

Disposal: Segregated
Organic Waste
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Click to download full resolution via product page

Caption: Operational logic flow for PPE selection based on the physical state of the substrate
(Powder vs. DMSO Solution).

Emergency Procedures

Incident Type Immediate Action Secondary Action

Wash immediately with soap
) and copious water (15 mins). Monitor for irritation.[2][4]
Skin Contact (DMSO Stock)
[3] Do not use ethanol Report to EHS.

(increases permeation).

) Seek medical attention
Flush at eyewash station for ] _
Eye Splash ) ) immediately (DMSO damages
15 mins. Hold eyelids open.
cornea).

) Clean area with mild
) Cover with wet paper towel to
Powder Spills ) detergent. UV check for
prevent dust. Wipe up.[4][5][6] )
residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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